Cas no 536701-97-0 (N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide)

• Product name: N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide
• CAS No: 536701-97-0
• MF: C₁₇H₁₄F₂N₂OS
• MW: 332.367669582367
• CID: 6211109
• PubChem ID: 2153528

N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide
• F0575-0031
• N-(2,4-difluorophenyl)-2-((2-methyl-1H-indol-3-yl)thio)acetamide
• AKOS024584662
• N-(2,4-difluorophenyl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide
• SR-01000906987-1
• 536701-97-0
• Oprea1_525417
• SR-01000906987

• Inchi： 1S/C17H14F2N2OS/c1-10-17(12-4-2-3-5-14(12)20-10)23-9-16(22)21-15-7-6-11(18)8-13(15)19/h2-8,20H,9H2,1H3,(H,21,22)
• InChI Key： AXEHYORUQHHORZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1F)F)=O)C1=C(C)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 332.07949057g/mol
• Monoisotopic Mass: 332.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide

Comprehensive Overview of N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 536701-97-0)

The compound N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide, with the CAS number 536701-97-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a difluorophenyl moiety with a 2-methylindole core linked via a sulfanylacetamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in diseases like cancer and inflammatory disorders.

In recent years, the scientific community has focused on small-molecule drug discovery, and compounds like N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide are at the forefront of this trend. The indole scaffold is a well-known pharmacophore, often associated with bioactive properties, while the difluorophenyl group enhances metabolic stability and bioavailability. This combination aligns with current drug design strategies aimed at improving ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

One of the most searched questions in AI-driven drug discovery platforms is how to optimize heterocyclic compounds for better efficacy. The sulfanylacetamide linker in this molecule provides a versatile handle for further derivatization, making it a valuable scaffold for medicinal chemistry explorations. Additionally, the presence of fluorine atoms is a hot topic, as fluorinated compounds often exhibit enhanced binding affinity and selectivity due to their electronegativity and steric effects.

The synthesis of CAS 536701-97-0 typically involves multi-step organic reactions, including amide coupling and sulfur-based nucleophilic substitutions. These methods are widely discussed in synthetic chemistry forums, where researchers seek efficient protocols to minimize byproducts and maximize yields. The compound’s molecular weight and logP values are also critical parameters for those working in computational chemistry and QSAR (Quantitative Structure-Activity Relationship) modeling.

From a commercial perspective, N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide is often listed by chemical suppliers as a research-grade material, catering to academic and industrial labs. Its applications extend beyond drug development, including use as a chemical probe to study biological pathways or as a reference standard in analytical methods like HPLC and LC-MS. The demand for such niche compounds is rising, driven by advancements in high-throughput screening and precision medicine.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for organic sulfides and fluorinated aromatics should be followed to ensure workplace safety. This aligns with the broader industry shift toward green chemistry principles, emphasizing sustainable synthesis and waste reduction.

In summary, N-(2,4-difluorophenyl)-2-(2-methyl-1H-indol-3-yl)sulfanylacetamide (CAS 536701-97-0) represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to drug discovery, chemical biology, and material science ensures continued interest from researchers worldwide. As AI-assisted molecular design and automated synthesis technologies evolve, compounds like this will play a pivotal role in shaping the future of innovative therapeutics.